Cas no 1803847-80-4 (2-Iodo-4-(trifluoromethyl)pyridine-6-methanol)

• Product Name: 2-Iodo-4-(trifluoromethyl)pyridine-6-methanol
• CAS No: 1803847-80-4
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• CID: 4906877
• Update Time: 2025-06-08

2-Iodo-4-(trifluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-(trifluoromethyl)pyridine-6-methanol

• Inchi： 1S/C7H5F3INO/c8-7(9,10)4-1-5(3-13)12-6(11)2-4/h1-2,13H,3H2
• InChI Key： JDHKWMHKTIDSAK-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=CC(CO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 2-Iodo-4-(trifluoromethyl)pyridine-6-methanol

Introduction to 2-Iodo-4-(trifluoromethyl)pyridine-6-methanol (CAS No. 1803847-80-4)

2-Iodo-4-(trifluoromethyl)pyridine-6-methanol, with the CAS number 1803847-80-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, which is well-documented for its diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of an iodine substituent, a trifluoromethyl group, and a hydroxymethyl moiety, make it a versatile intermediate for synthesizing more complex molecules with potential therapeutic applications.

The iodo group in the molecule's structure is particularly noteworthy, as it serves as a valuable handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents. The trifluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity at biological targets, making it a desirable feature in drug design. Additionally, the hydroxymethyl group provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific applications.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives due to their broad spectrum of biological activities. Studies have shown that pyridine-based compounds exhibit properties ranging from antimicrobial and antiviral effects to anticancer and anti-inflammatory activities. The specific combination of substituents in 2-Iodo-4-(trifluoromethyl)pyridine-6-methanol positions it as a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential use in the development of small-molecule inhibitors targeting enzyme-catalyzed processes. Enzymes such as kinases and proteases are critical players in many cellular pathways and are often implicated in diseases like cancer and inflammation. By designing molecules that selectively inhibit these enzymes, researchers can develop treatments that modulate disease progression. The structural motifs present in 2-Iodo-4-(trifluoromethyl)pyridine-6-methanol make it an attractive scaffold for generating such inhibitors.

Recent advancements in computational chemistry have also facilitated the rational design of novel heterocyclic compounds like 2-Iodo-4-(trifluoromethyl)pyridine-6-methanol. By leveraging molecular modeling techniques, researchers can predict the binding modes of this compound to biological targets with high accuracy. This approach has enabled the identification of key structural features that contribute to its potency and selectivity. For instance, studies have highlighted the importance of the trifluoromethyl group in optimizing interactions with binding pockets in target proteins.

The synthesis of 2-Iodo-4-(trifluoromethyl)pyridine-6-methanol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of a pyridine core, followed by functionalization at the 2-position with an iodine atom. The introduction of the trifluoromethyl group is often achieved through halogen exchange reactions or metal-catalyzed trifluoromethylation processes. Finally, the addition of the hydroxymethyl group is typically performed via reduction or nucleophilic substitution reactions.

In industrial settings, large-scale production of such specialized compounds necessitates robust synthetic routes that are both cost-effective and environmentally sustainable. Continuous flow chemistry has emerged as a powerful tool for achieving this goal by enabling efficient reaction conditions with reduced waste generation. The application of flow chemistry to the synthesis of 2-Iodo-4-(trifluoromethyl)pyridine-6-methanol has demonstrated improved scalability and reproducibility compared to traditional batch processing methods.

The pharmacological potential of 2-Iodo-4-(trifluoromethyl)pyridine-6-methanol has been explored through several preclinical studies aimed at evaluating its efficacy and safety profiles. Initial findings suggest that this compound exhibits promising activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, preliminary data indicate that it may possess anti-inflammatory properties by modulating cytokine production and immune cell function.

As research continues to uncover new therapeutic applications for pyridine derivatives, compounds like 2-Iodo-4-(trifluoromethyl)pyridine-6-methanol are expected to play a crucial role in drug discovery efforts. The combination of structural versatility and functional diversity makes this molecule a valuable asset for medicinal chemists seeking to develop next-generation therapeutics. Future studies will likely focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies to enhance treatment outcomes.